Cas no 4439-20-7 (2,2'-(Ethane-1,2-diyldiimino)diethanol)

• Product Name: 2,2'-(Ethane-1,2-diyldiimino)diethanol
• CAS No: 4439-20-7
• MF: C₆H₁₆N₂O₂
• MW: 148.203441619873
• MDL: MFCD00014822
• CID: 328979
• PubChem ID: 78179
• Update Time: 2025-06-14

2,2'-(Ethane-1,2-diyldiimino)diethanol Chemical and Physical Properties

Names and Identifiers

• Ethanol,2,2'-(1,2-ethanediyldiimino)bis-
• N,N'-Bis(2-hydroxyethyl)ethylenediamine
• 2,2'-(ETHANE-1,2-DIYLDIIMINO)DIETHANOL
• 2-[2-(2-hydroxyethylamino)ethylamino]ethanol
• N,N`-Bis(2-hydroxyethyl)ethylenediamine
• 3,6-Diazaoctane-1,8-diol
• N,N‘-Bis(2-hydroxyethyl)ethylenediamine
• N,N-Di-(2-Hydroxyethyl) Ethylenediamine
• N,N'-Diethanolethylenediamine
• Ethanol, 2,2'-(1,2-ethanediyldiimino)bis-
• 1,2-Bis((2-hydroxyethyl)amino)ethane
• 2,2'-(Ethane-1,2-diylbis(azanediyl))diethanol
• N,N'-Bis(2-Hydroxyethyl) ethylene diamine
• NSC18476
• N,N'-bis(2-hydroxyethyl)-ethylenediamine
• N,N'-BIS(2-HYDROXYETHYL)ETHYLENE DIAMINE
• 1,2-Bis[(2-hydroxyethyl)amino]ethane
• 2
• 2,2-Ethanediyldiimino)bisethanol
• STR04503
• SCHEMBL64351
• NS00031424
• B3807
• EN300-1270264
• 2,2'-(Ethane-1,2-diyldiimino)bisethanol
• UNII-TYB3T39JWP
• AKOS006223959
• N,N'-Bis(2-hydroxyethyl)ethylenediamine, 97%
• N,N'-bis(2-hydroxyethyl)-1,2-diaminoethane
• EINECS 224-656-4
• N,N'-Di-beta-hydroxyethylethylenediamine
• 4439-20-7
• 1,2-Bis(beta-hydroxyethylamino)ethane
• 2,2'-(Ethylenediimino)diethanol
• SB83868
• 1,2-Ethanediamine, N,N'-bis(2-hydroxyethyl)-
• Ethanol,2'-(ethylenediimino)di-
• N,N'-Di-.beta.-hydroxyethylethylenediamine
• 2-((2-[(2-Hydroxyethyl)amino]ethyl)amino)ethanol
• Ethanol,2'-(1,2-ethanediyldiimino)bis-
• AM20100148
• W-106197
• N,N'-di-(2-Hydroxyethyl)ethylenediamine
• TYB3T39JWP
• AC8257
• N,N'-Di-(2-Hydroxyethyl) Ethylenediamine
• 2-({2-[(2-hydroxyethyl)amino]ethyl}amino)ethan-1-ol
• SY051533
• FT-0694294
• MFCD00002842
• bis(2-hydroxyethyl)ethylenediamine
• 2,2'-(1,2-Ethanediyldiimino)bisethanol
• BIDD:GT0557
• Ethylenediamine,N'-bis(2-hydroxyethyl)-
• CHEMBL47248
• n,n'-bis(hydroxyethyl)ethylene diamine
• 1, N,N'-bis(2-hydroxyethyl)-
• NSC-18476
• NSC 18476
• N,N?-BIS(2-HYDROXYETHYL)ETHYLENEDIAMINE
• 1,2-Bis(.beta.-hydroxyethylamino)ethane
• Ethanol, 2,2'-(ethylenediimino)di-
• GFIWSSUBVYLTRF-UHFFFAOYSA-N
• Ethylenediamine, N,N'-bis(2-hydroxyethyl)-
• N,N'-Di(beta-hydroxyethyl)ethylenediamine
• A826564
• DTXSID8063468
• N,N inverted exclamation mark -Bis(2-hydroxyethyl)ethylenediamine
• ethane, 1,2-bis(2-hydroxyethyl)amino-
• 2-({2-[(2-hydroxyethyl)amino]ethyl}amino)ethanol
• 2,2'-(Ethane-1,2-diyldiimino)diethanol

• MDL： MFCD00014822
• Inchi： 1S/C6H16N2O2/c9-5-3-7-1-2-8-4-6-10/h7-10H,1-6H2
• InChI Key： GFIWSSUBVYLTRF-UHFFFAOYSA-N
• SMILES： OCCNCCNCCO

Computed Properties

• Exact Mass: 148.12100
• Monoisotopic Mass: 148.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 53.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.9
• Topological Polar Surface Area: 64.5

Experimental Properties

• Color/Form: Uncertain
• Density: 1.0958 (rough estimate)
• Melting Point: 98-100 °C (lit.)
• Boiling Point: 268.81°C (rough estimate)
• Refractive Index: 1.4610 (estimate)
• PSA: 64.52000
• LogP: -1.06800
• Sensitiveness: Sensitive to humidity
• Solubility: Uncertain

2,2'-(Ethane-1,2-diyldiimino)diethanol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3259 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34-37
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Risk Phrases：R34; R37
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2,2'-(Ethane-1,2-diyldiimino)diethanol

Recent Advances in the Application of 2,2'-(Ethane-1,2-diyldiimino)diethanol (CAS: 4439-20-7) in Chemical Biology and Pharmaceutical Research

2,2'-(Ethane-1,2-diyldiimino)diethanol (CAS: 4439-20-7), commonly referred to as ethambutol dihydrochloride intermediate, has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile applications in drug synthesis and biological studies. This compound, characterized by its diethanolamine backbone, serves as a critical building block in the development of antimicrobial agents, particularly in the synthesis of ethambutol, a first-line antituberculosis drug. Recent studies have expanded its utility beyond traditional applications, exploring its potential in novel drug delivery systems, metal chelation therapies, and as a scaffold for multifunctional bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's enhanced pharmacokinetic properties when used as a linker in antibody-drug conjugates (ADCs). The research team modified the hydroxyl groups of 2,2'-(Ethane-1,2-diyldiimino)diethanol to create pH-sensitive linkages, improving tumor-specific drug release while maintaining plasma stability. This advancement addresses a critical challenge in ADC development - balancing systemic stability with efficient payload release at target sites.

In the realm of antimicrobial research, a breakthrough application emerged from a multinational collaboration published in Nature Chemical Biology (2024). Scientists engineered derivatives of 4439-20-7 that disrupt bacterial biofilms through dual mechanisms: iron chelation and membrane perturbation. These derivatives showed remarkable efficacy against drug-resistant Pseudomonas aeruginosa and Staphylococcus aureus strains, with minimum inhibitory concentrations (MICs) 8-16 times lower than conventional treatments. The study highlights the compound's potential in addressing the global antimicrobial resistance crisis.

Recent structural-activity relationship (SAR) studies have revealed unexpected neurological applications. Research from MIT and Harvard (2024) demonstrated that certain 4439-20-7 derivatives can cross the blood-brain barrier and modulate NMDA receptor activity. These findings, published in ACS Chemical Neuroscience, suggest potential applications in neurodegenerative disease treatment, particularly for conditions involving glutamate excitotoxicity such as Alzheimer's and Parkinson's diseases.

The compound's metal-chelating properties continue to inspire innovations in diagnostic imaging. A 2024 Chemical Communications paper detailed gadolinium complexes using 4439-20-7 derivatives as ligands, showing improved relaxivity (r1 = 18.7 mM^-1s^-1 at 1.5T) compared to current clinical contrast agents. These next-generation MRI contrast agents demonstrate reduced nephrotoxicity while providing enhanced imaging contrast, particularly for cardiovascular and neurological applications.

From a synthetic chemistry perspective, recent advances in green chemistry have optimized the production of 2,2'-(Ethane-1,2-diyldiimino)diethanol. A 2023 Green Chemistry publication described a biocatalytic route using engineered aminotransferases, achieving 92% yield with significantly reduced environmental impact compared to traditional chemical synthesis. This sustainable production method aligns with the pharmaceutical industry's increasing emphasis on green manufacturing practices.

Looking forward, the versatility of 4439-20-7 continues to inspire innovative applications. Current clinical trials (Phase I/II) are investigating its derivatives as novel antiviral agents against emerging RNA viruses, leveraging the compound's ability to interact with viral polymerases. Preliminary results suggest broad-spectrum potential, though comprehensive data remains forthcoming. The scientific community anticipates that ongoing research will further expand the therapeutic horizons of this remarkably adaptable chemical scaffold.